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Cat. No.: B10857519 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of Celosin I, an oleanane-type

triterpenoid saponin isolated from the seeds of Celosia argentea L.[1][2] Celosin I has

garnered scientific interest primarily for its significant hepatoprotective activities.[1][3][4] This

guide details its chemical structure, physicochemical and biological properties, and the

experimental protocols utilized for its study.

Chemical Structure and Identification
Celosin I is classified as a complex triterpenoid saponin.[1] Saponins are a class of glycosidic

compounds characterized by a hydrophobic aglycone (sapogenin) linked to hydrophilic sugar

moieties.[5][6] The specific structure of Celosin I has been elucidated through extensive

spectroscopic analysis, including Infrared (IR) spectroscopy, 1D and 2D Nuclear Magnetic

Resonance (NMR), and Mass Spectrometry (ESI-MS, HR-ESI-MS).[3]

The systematic name for Celosin I is 3-O-β-D-glucuronopyranosyl-medicagenic acid 28-O-β-D-

xylcopyranosyl-(1 → 4)-α-L-rhamnopyranosyl-(1 → 2)-β-D-fucopyranosyl ester.[3] This

structure consists of a medicagenic acid aglycone linked to a glucuronic acid sugar at the C-3

position and a trisaccharide chain at the C-28 position.

Physicochemical Properties
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The key physicochemical properties of Celosin I are summarized in the table below, providing

essential data for experimental design and formulation.

Property Value References

CAS Number 1807732-38-2 [1][2][7][8]

Molecular Formula C₅₃H₈₂O₂₄ [2][7][8]

Molecular Weight 1103.20 g/mol [2][7][8]

Purity ≥98% (by HPLC) [7][8]

Appearance
Not specified (typically a white

powder)

Solubility

DMSO (100 mg/mL, requires

sonication), Pyridine,

Methanol, Ethanol.

[2][3]

Biological Properties and Mechanism of Action
3.1. Source and Biological Class Celosin I is a natural product isolated from the seeds of

Celosia argentea L., a plant belonging to the Amaranthaceae family.[1][3] It is considered a

characteristic and active constituent of this plant, which has a history of use in traditional

medicine.[9] As an oleanane-type triterpenoid saponin, it belongs to one of the most studied

classes of saponins known for a wide range of pharmacological effects.[6]

3.2. Hepatoprotective Activity The most prominent biological activity of Celosin I is its

significant hepatoprotective effect.[1] In vivo studies have demonstrated its ability to protect

against liver injury in mice induced by toxins such as carbon tetrachloride (CCl₄) and N,N-

dimethylformamide.[2][3][4] This protective action suggests potential therapeutic applications in

the management of liver diseases.

3.3. Proposed Mechanism of Action While the precise signaling pathways are not fully

elucidated, experimental evidence suggests that the hepatoprotective mechanism of Celosin I
is linked to its antioxidant properties. Studies on related celosins show that they significantly

decrease the levels of malondialdehyde (MDA), a marker of lipid peroxidation and oxidative

stress.[9] Concurrently, they increase the activity of endogenous antioxidant enzymes,
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including glutathione peroxidase (GSH-Px), catalase (CAT), and superoxide dismutase (SOD).

[9] This suggests that Celosin I mitigates hepatotoxicity by reducing oxidative damage and

bolstering the cell's natural antioxidant defenses.
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Proposed Antioxidant Mechanism of Celosin I
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Workflow for Isolation and Characterization of Celosin I
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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